3-Nitrosotetrahydro-1,3-oxazine
Overview
Description
3-Nitrosotetrahydro-1,3-oxazine is a chemical compound with the CAS Registry Number 35627-29-3 . It is one of the privileged heterocyclic motifs exhibiting significant pharmacological and materials applications .
Synthesis Analysis
The synthesis of 1,3-oxazines, including 3-Nitrosotetrahydro-1,3-oxazine, can be classified into several groups: multicomponent reactions, cyclization reactions, and temperature-dependent Rh (II)-carbenoid-mediated 2H-azirine ring expansion . A four-component reaction between acetyl or benzoyl chloride, potassium thiocyanate, acetylenedicarboxylates, and 2-mercaptopyrimidines was reported for the synthesis of dialkyl 6- (pyrimidin-2-ylthio)-4-thioxo-5,6-dihydro-4H-1,3-oxazine-5,6-dicarboxylates in excellent yields .Chemical Reactions Analysis
1,3-Oxazines are used as intermediates in the synthesis of a broad range of heterocyclic compounds and polymers . They can undergo a variety of reactions, including multicomponent reactions, cyclization reactions, and temperature-dependent Rh (II)-carbenoid-mediated 2H-azirine ring expansion .Scientific Research Applications
Synthesis and Structural Determination
The synthesis of 2-ethyl- and 2-ethyl-3-nitrosotetrahydro-1,3-oxazines has been achieved, primarily from the nitrosation of 3-amino-1-propanol with propionaldehyde. This process has led to the conclusive structural determination of these compounds using NMR spectroscopy (Kotani, R., Kuroda, T., Isozaki, T., & Sumoto, S., 1969).
Development of New Derivatives via Electron-Transfer Reactions
5-Nitrotetrahydro-1,3-oxazine salts have been developed as nucleophiles for S RN 1 reactions, leading to the synthesis of new tetrahydro-1,3-oxazine derivatives. These derivatives demonstrate potential in generating tri- and tetrasubstituted double bonds at specific positions (Crozeta, M. P. & Vanelle, P., 1989).
Reactions with Reactive Halogen Compounds
N-Nitroso-1,3-oxazolidines and N-nitrosotetrahydro-1,3-oxazines have been successfully reacted with various reactive halogen compounds. This reaction forms N-substituted 1,3-oxazolidines and tetrahydro-1,3-oxazines, along with nitrosyl chloride (Hebenbrock, K.-F. & Eiter, K., 1973).
Biological Activity Research
Although information specifically on 3-nitrosotetrahydro-1,3-oxazine was limited, related research on 1,3-oxazine derivatives has demonstrated notable antituberculous activity in vivo. However, derivatives with a nitro-group have shown higher toxicity upon prolonged administration (Urbański, T., Radzikowski, C., Ledóchowski, Z., & Czarnocki, W., 1956).
Development of Silyloxy-1,2-oxazines
Research has shown that 3-alkyl-substituted 1,2-oxazine N-oxides can be transformed into 2-silyloxy-1,2-oxazines, which exhibit a variety of conformations in solid and solution states. These compounds have potential applications in reactions with O- and N-stabilized carbocations (Tishkov, A., Lesiv, A. V., Khomutova, Y. A., Strelenko, Yu. A., Nesterov, I. D., Antipin, M. Y., Ioffe, S., & Denmark, S., 2003).
Comparative Carcinogenesis Studies
Studies on the carcinogenic effectiveness of cyclic nitrosamines, including nitrosotetrahydro-1,3-oxazine, have been conducted. These compounds have shown similar potency in causing hepatocellular carcinomas and angiosarcomas of the liver in rats (Lijinsky, W. & Reuber, M. D., 1982).
properties
IUPAC Name |
3-nitroso-1,3-oxazinane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H8N2O2/c7-5-6-2-1-3-8-4-6/h1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JVQJUHZAZCBYPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(COC1)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H8N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80189105 |
Source
|
| Record name | 3-Nitrosotetrahydro-1,3-oxazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80189105 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
35627-29-3 |
Source
|
| Record name | 3-Nitrosotetrahydro-1,3-oxazine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035627293 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-Nitrosotetrahydro-1,3-oxazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80189105 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-nitroso-1,3-oxazinane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-NITROSOTETRAHYDRO-1,3-OXAZINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8M34X9NRO9 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the main focus of the research paper regarding 3-nitrosotetrahydro-1,3-oxazine derivatives?
A1: The research paper primarily focuses on the synthesis and structural characterization of 2-ethyl- and 2-ethyl-3-nitrosotetrahydro-1,3-oxazines. The authors successfully synthesized these compounds and elucidated their structures using various spectroscopic techniques. []
Q2: What spectroscopic data were used to confirm the structure of the synthesized compounds?
A2: While the abstract doesn't specify the exact techniques, we can assume that the researchers used a combination of methods like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and possibly Mass Spectrometry (MS) to confirm the structures of the synthesized 2-ethyl- and 2-ethyl-3-nitrosotetrahydro-1,3-oxazines. []
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